Cas no 1805128-65-7 (2,6-Bis(trifluoromethyl)-4-bromoanisole)

• Product Name: 2,6-Bis(trifluoromethyl)-4-bromoanisole
• CAS No: 1805128-65-7
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• CID: 4960498
• Update Time: 2025-06-11

2,6-Bis(trifluoromethyl)-4-bromoanisole Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-bromoanisole

• Inchi： 1S/C9H5BrF6O/c1-17-7-5(8(11,12)13)2-4(10)3-6(7)9(14,15)16/h2-3H,1H3
• InChI Key： GHLPHWLBHOGYMN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C(=C(C(F)(F)F)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 2,6-Bis(trifluoromethyl)-4-bromoanisole

Comprehensive Overview of 2,6-Bis(trifluoromethyl)-4-bromoanisole (CAS No. 1805128-65-7): Properties, Applications, and Industry Trends

2,6-Bis(trifluoromethyl)-4-bromoanisole (CAS No. 1805128-65-7) is a specialized fluorinated aromatic compound gaining attention in advanced chemical research and industrial applications. This brominated anisole derivative features two trifluoromethyl groups at the 2- and 6-positions, enhancing its electron-withdrawing properties and making it valuable for pharmaceutical intermediates, agrochemical synthesis, and material science. Its unique molecular structure contributes to high thermal stability and reactivity in cross-coupling reactions, aligning with the growing demand for halogenated building blocks in modern chemistry.

Recent studies highlight the role of 2,6-Bis(trifluoromethyl)-4-bromoanisole in organofluorine chemistry, a field experiencing rapid growth due to fluorine's ability to modulate bioavailability and metabolic stability in drug design. With the global fluorochemical market projected to exceed $30 billion by 2028 (Grand View Research), compounds like this are critical for developing next-generation therapeutics and electronic materials. Researchers particularly value its bromine substituent for Suzuki-Miyaura couplings, a topic frequently searched in academic databases and AI-driven literature analysis tools.

From an environmental perspective, the compound's persistence and bioaccumulation potential are subjects of ongoing evaluation. Regulatory trends like the EU's Chemical Strategy for Sustainability have increased scrutiny on halogenated organic compounds, driving innovation in greener synthesis methods. Industry leaders are exploring catalytic bromination techniques to improve the sustainability profile of such intermediates, addressing common search queries like "eco-friendly halogenation processes 2024" and "fluorochemical alternatives in green chemistry."

In material science applications, 2,6-Bis(trifluoromethyl)-4-bromoanisole serves as a precursor for liquid crystal materials and organic semiconductors. Its electron-deficient aromatic core facilitates charge transport in OLED devices, a connection frequently made in patent literature and technical forums discussing "high-performance organic electronic materials." The compound's thermal decomposition temperature (>250°C) makes it suitable for high-temperature processing, a key requirement in flexible electronics manufacturing.

Analytical characterization of CAS No. 1805128-65-7 typically involves GC-MS, NMR spectroscopy, and HPLC purity testing – techniques commonly referenced in quality control protocols. Recent publications emphasize the importance of residual solvent analysis in such fluorinated compounds, responding to industry concerns about batch-to-batch consistency. These quality aspects directly impact its utility in high-value chemical synthesis, where impurity profiles determine downstream application performance.

The supply chain dynamics for brominated anisole derivatives reflect broader trends in specialty chemicals markets. With Asia-Pacific emerging as a major production hub, procurement specialists often search for "reliable 2,6-Bis(trifluoromethyl)-4-bromoanisole suppliers" and "technical grade vs. research grade specifications." The compound's moisture sensitivity necessitates specialized packaging solutions, an operational consideration gaining attention in logistics optimization discussions.

Looking forward, the development of continuous flow chemistry methods for producing multifluorinated aromatics like CAS No. 1805128-65-7 represents a significant research frontier. This aligns with search trends analyzing "scalable synthesis of complex fluorophores" and "process intensification in fine chemicals." The compound's versatility ensures its relevance across multiple disciplines, from medicinal chemistry to advanced material engineering, solidifying its position as a valuable tool in contemporary molecular design.